Cas no 210350-93-9 (Propane, 1-bromo-3-propoxy-)

• Product Name: Propane, 1-bromo-3-propoxy-
• CAS No: 210350-93-9
• MF: C₆H₁₃BrO
• MW: 181.070821523666
• CID: 3906184
• PubChem ID: 21429315
• Update Time: 2025-04-22

Propane, 1-bromo-3-propoxy- Chemical and Physical Properties

Names and Identifiers

• Propane, 1-bromo-3-propoxy-
• 1-Bromo-3-propoxypropane
• SCHEMBL18590916
• 210350-93-9
• EN300-674223

• Inchi： 1S/C6H13BrO/c1-2-5-8-6-3-4-7/h2-6H2,1H3
• InChI Key： MGAGSLFQCLCNKL-UHFFFAOYSA-N
• SMILES： C(Br)CCOCCC

Computed Properties

• Exact Mass: 180.01498Da
• Monoisotopic Mass: 180.01498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų